Cas no 2229425-52-7 (1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl sulfamate)

• Product Name: 1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl sulfamate
• CAS No: 2229425-52-7
• MF: C₇H₁₃N₃O₃S
• MW: 219.26142001152
• CID: 6597956
• PubChem ID: 165637173
• Update Time: 2025-10-31

1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl sulfamate
• EN300-1987224
• 2229425-52-7

• Inchi： 1S/C7H13N3O3S/c1-4-10-6(3)7(5(2)9-10)13-14(8,11)12/h4H2,1-3H3,(H2,8,11,12)
• InChI Key： ANPKJVLNQKUYML-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C(C)=NN(CC)C=1C

Computed Properties

• Exact Mass: 219.06776246g/mol
• Monoisotopic Mass: 219.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.6Ų

Additional information on 1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl sulfamate

Introduction to 1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl sulfamate (CAS No. 2229425-52-7)

1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl sulfamate, with the CAS number 2229425-52-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of 1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl sulfamate make it a promising candidate for various therapeutic applications.

The chemical structure of 1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl sulfamate consists of a pyrazole ring substituted with an ethyl group at the 1-position and methyl groups at the 3 and 5 positions. The sulfamate moiety is attached to the 4-position of the pyrazole ring. This specific arrangement of functional groups imparts unique pharmacological properties to the compound, making it an interesting target for further investigation.

Recent studies have highlighted the potential of 1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl sulfamate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl sulfamate has also shown promising results in preclinical studies for its analgesic effects. Research conducted at a leading pharmaceutical institute demonstrated that this compound effectively reduces pain sensitivity in animal models of neuropathic pain. The mechanism of action is believed to involve the modulation of nociceptive pathways, making it a valuable lead compound for the development of new analgesic drugs.

The anticonvulsant activity of 1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl sulfamate has also been explored in recent studies. A study published in Epilepsia found that this compound significantly reduced seizure frequency and duration in rodent models of epilepsy. The anticonvulsant effect is thought to be mediated through its interaction with GABA receptors, which play a crucial role in regulating neuronal excitability.

Beyond its therapeutic applications, 1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl sulfamate has also been investigated for its potential as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable reagent for studying cellular processes and signaling mechanisms. For example, researchers have used this compound to investigate the role of specific enzymes in inflammation and pain signaling pathways.

The synthesis of 1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl sulfamate has been optimized using modern synthetic methods, ensuring high yields and purity. The synthetic route typically involves the condensation of an appropriate aldehyde with hydrazine followed by subsequent functional group modifications to introduce the ethyl and methyl substituents and the sulfamate moiety. This robust synthetic protocol allows for large-scale production of the compound, facilitating both academic research and industrial applications.

In conclusion, 1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yi sulfamate (CAS No. 2229425-52-) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting target for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising candidate for future drug discovery efforts.